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Compound of Interest

Compound Name: Amantadine Hydrochloride

Cat. No.: B196017

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Amantadine Hydrochloride. Adherence to
these procedural guidelines is critical to minimize exposure risk and ensure a safe laboratory
environment.

Hazard Identification and Risk Assessment

Amantadine Hydrochloride is a pharmaceutical compound that requires careful handling due
to its potential health hazards. It is classified as causing severe skin burns and eye damage, is
harmful if swallowed, and is suspected of damaging fertility or the unborn child.[1][2] It may
also cause drowsiness or dizziness and is harmful to aquatic life with long-lasting effects.[1]

Summary of GHS Hazard Classifications:
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Hazard Classification

GHS Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed[1]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage[1]

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage[1][2]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child[1][2]
N o H336: May cause drowsiness
Specific Target Organ Toxicity Category 3 o
or dizziness[1]
Hazardous to the Aquatic ) H412: Harmful to aquatic life
Chronic 3

Environment

with long lasting effects[1][2]

Occupational Exposure Limits:

Organization/Authority

Exposure Limit

MOEHS

Occupational Exposure Band 2 (0.1-1 mg/m3)[3]

OSHA/NIOSH / ACGIH

Not Established[4][5][6]

Engineering Controls

Engineering controls are the primary method for minimizing exposure.

e Ventilation: Always handle Amantadine Hydrochloride powder in a well-ventilated area.[3]

Use a certified chemical fume hood or a containment system with local exhaust ventilation

(LEV) to control dust and vapors at the source.[2][3]

o Safety Equipment: Emergency eyewash fountains and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[3]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling Amantadine Hydrochloride. The

required level of protection varies depending on the task.

PPE Requirements by Task:

Task

Minimum PPE Requirement

Weighing and Handling Powder

Eyes/Face: Chemical safety goggles and a face
shield. Gloves: Two pairs of nitrile rubber
gloves. Body: Lab coat and disposable sleeves.
Respiratory: A NIOSH-approved respirator with

a P3 filter for dust/aerosols.[3]

Preparing Solutions

Eyes/Face: Chemical safety goggles. Gloves:
Chemically compatible gloves (e.g., Nitrile
rubber).[2][3] Body: Lab coat. Respiratory: Not
required if performed in a certified chemical

fume hood.

Handling Oral Solutions

Eyes/Face: Safety glasses with side shields.[4]
Gloves: Nitrile gloves are recommended to
avoid skin contact.[5] Body: Lab coat.

Respiratory: Not required under normal use.[5]

Procedural Guide for Safe Handling

A. Preparation:

e Read and fully understand the Safety Data Sheet (SDS) before beginning work.[3][7]

o Designate a specific area for handling Amantadine Hydrochloride.

o Ensure all necessary engineering controls are functioning correctly.

o Assemble all required materials and PPE before handling the compound.

e Ground and bond containers and receiving equipment when transferring powder to prevent

static electricity.[3]
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B. Handling Operations:
Don the appropriate PPE as specified in the table above.

Handle the compound within a chemical fume hood or other containment device to minimize
dust generation.[3]

Avoid all personal contact, including inhalation of dust and direct contact with skin and eyes.

[21[3][8]

Do not eat, drink, or smoke in the designated handling area.[2][3]
Keep the container tightly closed when not in use.[3]

C. Post-Handling & Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling, before
breaks, and at the end of the workday.[1][3]

Decontaminate all surfaces and equipment after use.

Remove and wash contaminated clothing before reuse.[3] Contaminated work clothing
should not be allowed out of the workplace.[2]

Emergency and Spill Procedures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with
copious amounts of water for at least 20 minutes.[4] Seek immediate medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, trained personnel should
administer oxygen. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. If the person is
conscious, provide plenty of water to drink. Never give anything by mouth to an unconscious
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person. Seek immediate medical attention.[7]

o Small Spills (Powder): Carefully sweep or shovel the material into a suitable, labeled
container for disposal, minimizing dust generation.[3]

o Large Spills: Evacuate the area. Alert emergency responders. Wear appropriate PPE,
including respiratory protection, during cleanup.[6]

Waste Disposal Plan

All Amantadine Hydrochloride waste is considered hazardous and must be disposed of
correctly.

e Segregation: Collect all waste, including contaminated PPE, spill cleanup materials, and
empty containers, in a clearly labeled, sealed container.

» Labeling: Label the waste container as "Hazardous Waste: Amantadine Hydrochloride."

o Storage: Store the waste container in a designated, secure area away from incompatible
materials such as strong oxidizing agents, strong bases, and strong acids.[3]

o Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with all federal, state, and local regulations.[1][3][8] Do not release into the
environment.[3]

Operational Workflow Diagram
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1. Preparation
- Review SDS
- Verify Controls
- Don PPE

2. Handling
- Use Fume Hood
- Avoid Dust/Contact
- Keep Container Closed

If Spill Occurs

Emergency Spill

Procedure

Post-Cleanup
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3. Decontamination
- Clean Surfaces

- Wash Hands
- Doff PPE

4. Waste Disposal
- Segregate Waste
- Label Container
- Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Amantadine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of
Amantadine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196017#personal-protective-equipment-for-handling-
amantadine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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